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Introduction: A Versatile Halogenated Aryl Isocyanate
2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic compound of significant

interest to medicinal chemists and materials scientists. Its utility stems from the orthogonal

reactivity of its three key functional groups: the highly reactive isocyanate, the versatile iodo

group suitable for cross-coupling reactions, and the fluorine atom, a common bioisostere for

hydrogen that can modulate pharmacokinetic and physicochemical properties. This guide

provides a comprehensive overview of this reagent, focusing on its commercial availability, safe

handling protocols, and potential applications, designed for professionals in drug discovery and

chemical research.

The presence of both fluorine and iodine on the same phenyl isocyanate scaffold offers a

powerful combination for building complex molecular architectures. The isocyanate group

provides a direct route for forming urea, urethane, and amide linkages, while the iodo group

serves as a handle for introducing further complexity via reactions like Suzuki, Sonogashira, or

Buchwald-Hartwig couplings.
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Proper identification of specialized reagents is critical to ensure experimental reproducibility

and safety. It is noteworthy that two CAS numbers, 139072-17-6 and 1261441-79-5, are

frequently associated with this compound in supplier catalogs and databases.[1][2][3][4]

Researchers should verify the specific identifier with their chosen supplier and cross-reference

with the provided Certificate of Analysis (CoA).

Table 1: Chemical Identifiers for 2-Fluoro-1-iodo-4-isocyanatobenzene

Identifier Value Source

IUPAC Name
2-fluoro-4-iodo-1-
isocyanatobenzene

PubChem[5]

Synonyms

2-Fluoro-4-iodophenyl

isocyanate, 4-Iodo-2-

fluorophenyl isocyanate

PubChem[5], Echemi[3]

CAS Number 139072-17-6 PubChem[5], Echemi[3]

1261441-79-5
Matrix Scientific[1], BLD

Pharm[2], Synchem[4]

Molecular Formula C₇H₃FINO PubChem[5]

Molecular Weight 263.01 g/mol
PubChem[5], Matrix

Scientific[1]

InChIKey
VBRWSMMFMURCHF-

UHFFFAOYSA-N
PubChem[5]

| SMILES | C1=CC(=C(C=C1I)F)N=C=O | PubChem[5] |
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Property Value Source

Physical State
Solid (presumed based on
boiling point)

Boiling Point 206-207 °C Echemi[3]

Density 1.949 g/mL Echemi[3]

Vapor Pressure 0.0209 mmHg at 25°C Echemi[3]

Flash Point >230 °F (>110 °C) Echemi[3]

| Refractive Index | n20/D 1.6150 (lit.) | Echemi[3] |

Part 2: Commercial Sourcing and Procurement
Procuring specialized reagents like 2-Fluoro-1-iodo-4-isocyanatobenzene requires careful

supplier selection. Availability can vary, and some suppliers may offer it on a "synthesis on

demand" basis.[4] The following table summarizes key commercial suppliers identified through

market analysis.

Table 3: Commercial Suppliers of 2-Fluoro-1-iodo-4-isocyanatobenzene

Supplier
CAS Number
Used

Purity
Available
Quantities

Notes

Matrix Scientific 1261441-79-5 Not specified 5.00 g
Hazard listed
as "Irritant".[1]

BLD Pharm 1261441-79-5 Not specified Inquire

Requires cold-

chain

transportation.[2]

Synchem 1261441-79-5 95%
Synthesis on

demand

Researchers

must email for

inquiries.[4]
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| CymitQuimica | Not specified | Min. 95% | Discontinued | Formerly available via the Biosynth

brand.[6] |

Procurement Best Practices:

Request a Certificate of Analysis (CoA): Always request a lot-specific CoA before purchase

to verify purity and identity via analytical data (e.g., NMR, HPLC).

Clarify CAS Number: Given the discrepancy, confirm with the supplier which CAS number

they formally associate with the product.

Inquire About Lead Times: For "synthesis on demand" products, lead times can be

significant. Plan accordingly.

Review Shipping Requirements: Note any special shipping conditions, such as the cold-

chain transport required by BLD Pharm, to ensure proper receipt and handling.[2]

Part 3: Health, Safety, and Handling Protocols
Isocyanates are potent sensitizers and require strict handling procedures.[7][8] The GHS

classification for this compound indicates it is harmful if swallowed, inhaled, or in contact with

skin, and can cause serious skin/eye irritation and respiratory sensitization.[3][5]

Table 4: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

P342+P311

If experiencing respiratory

symptoms: Call a POISON

CENTER or doctor/physician

P501

Dispose of contents/container

to an approved waste disposal

plant

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12325382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Source: Aggregated GHS information provided by ECHA C&L Inventory)[3]

Experimental Protocol: Safe Handling Workflow
This protocol establishes a self-validating system for handling 2-Fluoro-1-iodo-4-
isocyanatobenzene, from receipt to disposal. The causality behind each step is to minimize all

potential routes of exposure (inhalation, dermal, ingestion).

1.0 Preparation and Engineering Controls 1.1. Designate a Work Area: All work must be

conducted in a certified chemical fume hood with verified, adequate airflow. 1.2. Assemble

Safety Equipment: Ensure an eyewash station and safety shower are directly accessible.[9]

Have an isocyanate-specific spill kit ready. 1.3. Prepare Decontamination Solution: Prepare a

fresh 5% sodium carbonate, 0.5% liquid detergent in water solution for decontaminating

surfaces and equipment. Isocyanates react with water to produce CO₂, which can pressurize

sealed containers.[7] The decontamination solution neutralizes the isocyanate.

2.0 Personal Protective Equipment (PPE) 2.1. Respiratory Protection: Given the H334 hazard,

an air-purifying respirator (APR) with an appropriate organic vapor cartridge is the minimum

requirement. For any procedure with high aerosolization potential, a supplied-air respirator

(SAR) is recommended.[8][10] 2.2. Hand Protection: Wear double-layered chemical-resistant

gloves (e.g., butyl rubber over nitrile). Isocyanates can penetrate standard nitrile gloves.

Inspect gloves for any defects before use.[10] 2.3. Eye Protection: Wear chemical splash

goggles and a full-face shield.[10][11] 2.4. Body Protection: Wear a lab coat that is buttoned

completely. For larger quantities, a chemically resistant apron or suit is required.[9]

3.0 Aliquoting and Reaction Setup 3.1. Inert Atmosphere: Isocyanates are moisture-sensitive.

Handle the solid under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using

Schlenk techniques. 3.2. Weighing: Weigh the solid in a tared, sealed container within the fume

hood. Avoid open weighing on a balance. 3.3. Dissolution: Add solvent to the solid via cannula

or syringe. If the reaction is exothermic, perform this addition slowly in an ice bath. 3.4.

Reaction Quenching: Upon reaction completion, the vessel must be quenched properly. Slowly

add a nucleophilic scavenger (e.g., a high-boiling point alcohol like isopropanol) to consume

any unreacted isocyanate before workup.

4.0 Decontamination and Disposal 4.1. Equipment: All contaminated glassware, syringes, and

stir bars must be rinsed with the decontamination solution and left to soak in the fume hood for
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at least 24 hours before standard cleaning. 4.2. Waste: Collect all liquid and solid waste in a

dedicated, labeled hazardous waste container. Do not seal the container tightly initially to allow

for the potential off-gassing of CO₂.[9] 4.3. Spills: For small spills, cover with an absorbent

material (e.g., vermiculite), then treat with the decontamination solution. Allow to sit for 30

minutes before collecting in the waste container. Evacuate for large spills.[12]
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Caption: A workflow diagram illustrating the critical steps for safely handling 2-Fluoro-1-iodo-4-
isocyanatobenzene.

Part 4: Applications in Research and Drug
Development
The unique arrangement of functional groups in 2-Fluoro-1-iodo-4-isocyanatobenzene
makes it a valuable building block for creating libraries of complex small molecules. Its

application can be understood by considering the reactivity of each component.

Isocyanate Group (-NCO): This is the primary reactive site for conjugation. It reacts readily

with nucleophiles like amines and alcohols to form ureas and carbamates (urethanes),

respectively. This is a cornerstone reaction for linking fragments in drug discovery, famously

used in the synthesis of kinase inhibitors like Sorafenib and Lenvatinib, which feature a

central urea moiety.

Iodo Group (-I): The iodine atom is a versatile placeholder for carbon-carbon and carbon-

heteroatom bond formation. It is an ideal substrate for a wide array of palladium-catalyzed

cross-coupling reactions. This allows for the late-stage introduction of diverse aryl,

heteroaryl, or alkyl groups, enabling rapid exploration of the surrounding chemical space

(Structure-Activity Relationship, SAR).

Fluoro Group (-F): The fluorine atom is often incorporated into drug candidates to improve

metabolic stability (by blocking sites of oxidative metabolism), enhance binding affinity

(through favorable electrostatic interactions), and modify lipophilicity and pKa.
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Reactivity & Application Pathways

2-Fluoro-1-iodo-4-isocyanatobenzene
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Caption: The relationship between the functional groups of the title compound and their

applications in chemical synthesis.

This trifunctional reagent is thus ideally suited for fragment-based drug discovery (FBDD) and

diversity-oriented synthesis. A researcher could, for example, first react the isocyanate with a

library of amines and then subject the resulting urea intermediates to a variety of cross-

coupling partners to rapidly generate a large matrix of structurally diverse final compounds for

biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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